Cas no 2167388-26-1 (1-methyl-N-(pent-4-en-2-yl)-1H-indol-5-amine)

• Product Name: 1-methyl-N-(pent-4-en-2-yl)-1H-indol-5-amine
• CAS No: 2167388-26-1
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 6409401
• PubChem ID: 165506192
• Update Time: 2025-08-04

1-methyl-N-(pent-4-en-2-yl)-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-(pent-4-en-2-yl)-1H-indol-5-amine
• EN300-1273696
• 2167388-26-1

• Inchi： 1S/C14H18N2/c1-4-5-11(2)15-13-6-7-14-12(10-13)8-9-16(14)3/h4,6-11,15H,1,5H2,2-3H3
• InChI Key： JOIDGLCLIKGXSG-UHFFFAOYSA-N
• SMILES： N(C1C=CC2=C(C=CN2C)C=1)C(C)CC=C

Computed Properties

• Exact Mass: 214.146998583g/mol
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17Ų

Additional information on 1-methyl-N-(pent-4-en-2-yl)-1H-indol-5-amine

Comprehensive Guide to 1-methyl-N-(pent-4-en-2-yl)-1H-indol-5-amine (CAS No. 2167388-26-1): Properties, Applications, and Market Insights

1-methyl-N-(pent-4-en-2-yl)-1H-indol-5-amine (CAS No. 2167388-26-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This indole derivative is characterized by its unique molecular structure, combining an indole core with a pent-4-en-2-yl substituent. Researchers are particularly interested in its potential as a building block for drug discovery, especially in the development of novel central nervous system (CNS) therapeutics.

The compound's chemical properties make it valuable for various applications. With a molecular weight of 214.31 g/mol and the presence of both amine and alkene functional groups, 1-methyl-N-(pent-4-en-2-yl)-1H-indol-5-amine offers multiple sites for chemical modification. This versatility has led to its exploration in medicinal chemistry, particularly in the design of serotonin receptor modulators and other neurologically active compounds.

Recent trends in drug discovery have increased demand for specialized indole derivatives like 1-methyl-N-(pent-4-en-2-yl)-1H-indol-5-amine. The pharmaceutical industry's focus on neurodegenerative diseases and mood disorders has created new opportunities for such compounds. Researchers are particularly interested in how modifications to the pent-4-en-2-yl side chain might influence blood-brain barrier permeability and receptor binding affinity.

The synthesis of 1-methyl-N-(pent-4-en-2-yl)-1H-indol-5-amine typically involves multistep organic reactions, with careful control of reaction conditions to ensure high purity. Current synthetic chemistry research focuses on developing more efficient routes to this compound, with particular attention to green chemistry principles and atom economy. These developments are crucial as the industry moves toward more sustainable pharmaceutical manufacturing.

From a market perspective, the demand for specialty indole compounds has been steadily increasing. The global market for pharmaceutical intermediates is projected to grow significantly, driven by the expanding biopharmaceutical sector and increased R&D spending. 1-methyl-N-(pent-4-en-2-yl)-1H-indol-5-amine occupies a niche but important position in this market, particularly for researchers working on neurological drug candidates.

Quality control is paramount when working with 1-methyl-N-(pent-4-en-2-yl)-1H-indol-5-amine. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for verifying the compound's purity and structural integrity. These quality assurance measures are particularly important given the compound's potential use in preclinical studies and drug development pipelines.

The storage and handling of 1-methyl-N-(pent-4-en-2-yl)-1H-indol-5-amine require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in cool, dry environments away from strong oxidizers is recommended to maintain stability. Researchers should consult the material safety data sheet (MSDS) for specific handling guidelines.

Future research directions for 1-methyl-N-(pent-4-en-2-yl)-1H-indol-5-amine include exploring its potential in combinatorial chemistry libraries and investigating its structure-activity relationships in various biological systems. The compound's versatility makes it a promising candidate for developing new therapeutic agents, particularly in areas addressing neurological disorders and mental health conditions.

For researchers sourcing 1-methyl-N-(pent-4-en-2-yl)-1H-indol-5-amine, it's important to work with reputable suppliers who can provide comprehensive analytical data and certificates of analysis. The compound's purity and isomeric composition can significantly impact research outcomes, especially in biological assays and structure-activity studies.

In conclusion, 1-methyl-N-(pent-4-en-2-yl)-1H-indol-5-amine (CAS No. 2167388-26-1) represents an important chemical intermediate with significant potential in pharmaceutical research. Its unique structural features and versatility make it valuable for drug discovery efforts, particularly in the neuroscience field. As research continues to uncover new applications for indole derivatives, compounds like this will likely play an increasingly important role in advancing medicinal chemistry and therapeutic development.